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Compound of Interest

Compound Name:
Malondialdehyde

tetrabutylammonium

Cat. No.: B012788 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount. This guide provides essential safety and logistical

information for managing Malondialdehyde tetrabutylammonium, a hazardous substance

requiring meticulous handling to prevent personal injury and environmental harm.[1] Adherence

to the following operational and disposal plans is critical for ensuring a safe laboratory

environment.

Hazard Identification and Immediate Safety Precautions
Malondialdehyde tetrabutylammonium is classified as a hazardous substance that is harmful

if swallowed and can cause severe chemical burns to the skin, eyes, and respiratory tract.[1] It

is a combustible solid, and its dust can form explosive mixtures in the air.[2] The compound is

also toxic to aquatic organisms, necessitating strict avoidance of environmental release.[2][3]

Key Hazards:

Acute Oral Toxicity: Harmful if ingested, with the potential to cause severe chemical burns in

the mouth and gastrointestinal tract. Ingestion of less than 150 grams may be fatal or lead to

serious health damage.[1][2]

Skin Corrosion/Irritation: Causes severe skin burns and necrosis.[1][2] Direct contact with

this alkaline corrosive can result in deep tissue destruction.[3] It is crucial to avoid exposure

to open wounds.[3]
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Serious Eye Damage/Irritation: Poses a risk of serious and potentially irreversible eye

damage.[1][2]

Environmental Hazard: Toxic to aquatic life.[2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is fundamental to minimizing

exposure and ensuring personal safety.[1] The following PPE is mandatory when handling

Malondialdehyde tetrabutylammonium:

PPE Category Specification Rationale

Eye Protection
Chemical splash goggles or a

full face shield.[1]

To protect against splashes

that can cause severe eye

damage.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[1]

To prevent skin contact that

can lead to severe burns.[3]

Body Protection
Lab coat with long sleeves or a

chemical protective apron.[1]

To protect skin and clothing

from splashes and spills.[1]

Respiratory Protection

In case of dust formation or

inadequate ventilation, use a

NIOSH-approved particulate

dust filter respirator.[2][3]

To prevent inhalation of

harmful dust particles.

Footwear
Closed-toe shoes made of

impervious material.[1]
To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Handle Malondialdehyde tetrabutylammonium in a well-ventilated area. A chemical fume

hood is highly recommended, especially when working with the powder form or preparing

solutions.[4]
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Ensure that an emergency eyewash station and safety shower are readily accessible.

Avoid the formation of dust and aerosols.[5] Use non-sparking tools to prevent ignition.[5]

2. Handling the Chemical:

Avoid all personal contact, including inhalation and contact with skin and eyes.[3]

Wear the appropriate PPE throughout the entire handling process.[3]

When weighing the solid, do so within a fume hood or a ventilated enclosure to minimize the

risk of inhalation.[4]

3. Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[5]

The recommended storage temperature is between 2°C and 8°C.[6]

This compound is hygroscopic and light-sensitive; therefore, it should be stored under an

inert gas like nitrogen or argon and protected from light.[6]

Keep away from incompatible materials such as strong acids and oxidizing agents.[3][6]

Spill Management
Minor Spills:

Remove all sources of ignition.[3]

Wearing full PPE, clean up spills immediately.[3]

Use dry clean-up procedures and avoid generating dust.[3]

Collect the spilled material in a suitable, labeled container for waste disposal.[3]

Major Spills:

Evacuate the area immediately and move upwind.[2][3]
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Alert your institution's emergency responders and inform them of the location and nature

of the hazard.[2][3]

Prevent entry into the affected area.[2]

First Aid Measures
If Swallowed: Do NOT induce vomiting. Rinse mouth with water.[5][7] Never give anything by

mouth to an unconscious person.[5] Seek immediate medical attention.[8]

If on Skin (or hair): Immediately remove all contaminated clothing.[7][9] Flush the skin with

large amounts of water, using a safety shower if available.[3] Seek immediate medical

attention.

If Inhaled: Move the person to fresh air.[5] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration, but do not use mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.[5] Seek immediate medical attention.[8]

If in Eyes: Immediately hold eyelids apart and flush the eye continuously with running water

for at least 15 minutes.[3][5] Remove contact lenses if present and easy to do.[7][9] Seek

immediate medical attention.[9]

Disposal Plan
All waste containing Malondialdehyde tetrabutylammonium must be treated as hazardous

waste and handled in accordance with local, state, and federal regulations.[2][3]

1. Waste Collection:

Collect all waste material, including unused product and contaminated consumables, in a

dedicated and clearly labeled container.[2]

The container should be labeled as "Hazardous Waste" and include the chemical name

"Malondialdehyde Tetrabutylammonium".[2]

2. Waste Disposal:
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Dispose of the chemical waste through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[2][5]

Do not allow the chemical to enter drains or sewer systems.[2][5]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning. Alternatively, puncture the packaging to render it unusable and dispose of it in

a sanitary landfill.[5]

Quantitative Data Summary
Property Value

Molecular Weight 313.52 g/mol

Melting Point 126-131 °C[10]

Storage Temperature 2-8°C[6]

Purity ≥95% to ≥98%[6]

Appearance White to off-white to pale yellow powder[6]
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Safe Handling Workflow for Malondialdehyde Tetrabutylammonium
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Caption: Safe Handling Workflow for Malondialdehyde Tetrabutylammonium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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